Cas no 144035-42-7 (3-Pyrrolidineacetaldehyde, 1-(phenylmethyl)-)

• Product Name: 3-Pyrrolidineacetaldehyde, 1-(phenylmethyl)-
• CAS No: 144035-42-7
• MF: C₁₃H₁₇NO
• MW: 203.280183553696
• CID: 1314116
• PubChem ID: 19977087
• Update Time: 2025-04-20

3-Pyrrolidineacetaldehyde, 1-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidineacetaldehyde, 1-(phenylmethyl)-
• 2-(1-benzylpyrrolidin-3-yl)acetaldehyde
• 144035-42-7
• SCHEMBL8443045
• DA-10268

• Inchi： 1S/C13H17NO/c15-9-7-13-6-8-14(11-13)10-12-4-2-1-3-5-12/h1-5,9,13H,6-8,10-11H2
• InChI Key： FLBZZWJMNUTZIP-UHFFFAOYSA-N
• SMILES： O=CCC1CN(CC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 203.13111
• Monoisotopic Mass: 203.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31